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Compound of Interest

Compound Name: Hsd17B13-IN-96

Cat. No.: B12367547

Essential Safety and Handling Guide for
Hsd17B13-IN-96

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety, handling, and disposal information for the novel inhibitor,
Hsd17B13-IN-96. As a compound with limited available safety data, it is imperative to handle it
with the utmost caution in a controlled laboratory setting. The following procedures are based
on general best practices for handling chemical compounds of unknown toxicity and
information available from suppliers. A comprehensive Safety Data Sheet (SDS) for Hsd17B13-
IN-96 is not publicly available at this time; therefore, a thorough risk assessment should be
conducted by the end-user.

Immediate Safety and Logistical Information

Due to the absence of a detailed SDS, specific quantitative safety metrics are not available.
The following table summarizes the known information and provides general safety
recommendations.
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Parameter

Information/Recommendation

Chemical Name

Hsd17B13-IN-96

CAS Number Not available in search results
Molecular Formula C27H24N40sS

Molecular Weight 528.57

Appearance Solid powder (form may vary)

Known Hazards

The toxicological properties have not been fully
investigated. Assume the compound is

hazardous.

Storage

Store in a cool, dry, well-ventilated area away
from incompatible substances. Follow supplier
recommendations for storage temperature (e.g.,

-20°C or -80°C for long-term storage).

In case of Exposure

Eye Contact: Immediately flush with plenty of
water for at least 15 minutes. Seek medical
attention. Skin Contact: Immediately wash with
soap and plenty of water. Remove contaminated
clothing. Seek medical attention if irritation
develops. Inhalation: Move to fresh air. If
breathing is difficult, give oxygen. Seek medical
attention. Ingestion: Do NOT induce vomiting.
Never give anything by mouth to an
unconscious person. Rinse mouth with water.

Seek medical attention.

Personal Protective Equipment (PPE) Protocol

A multi-layered approach to personal protection is mandatory when handling Hsd17B13-IN-96.

The following table outlines the minimum required PPE.
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Body Part Required PPE Specifications
Safety Glasses with Side )
Eyes ] Must be ANSI Z87.1 compliant.
Shields or Goggles

Nitrile or other appropriate
_ _ material. Check for
Hands Chemical-Resistant Gloves ) )
breakthrough time. Dispose of

contaminated gloves properly.

Body Laboratory Coat Fully buttoned.

All handling of the solid
compound or solutions should
be done in a certified chemical
Respiratory Fume Hood or Certified fume hood to avoid inhalation.
Respirator If a fume hood is not available,
a NIOSH-approved respirator
with appropriate cartridges

should be used.

Operational and Disposal Plans

Handling:
o Always work in a well-ventilated area, preferably a certified chemical fume hood.
e Avoid creating dust when handling the solid form.

o Use designated tools (spatulas, weighing paper) for handling and clean them thoroughly
after use.

» Prepare solutions in the fume hood.
e Avoid contact with skin, eyes, and clothing.
¢ Wash hands thoroughly after handling.

Spill Response:
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e Evacuate the immediate area.
o Wear appropriate PPE as outlined above.

o For small spills of solid material, gently sweep up the material, avoiding dust generation, and
place it in a sealed container for disposal.

o For small liquid spills, absorb with an inert material (e.g., vermiculite, sand, or earth) and
place in a sealed container for disposal.

o Ventilate the area and wash the spill site after material pickup is complete.

o For large spills, contact your institution's environmental health and safety (EHS) department
immediately.

Disposal:
o Dispose of waste in accordance with all applicable federal, state, and local regulations.

e As the hazards are not fully known, Hsd17B13-IN-96 and any contaminated materials
should be treated as hazardous waste.

» Contact your institution's EHS department for specific disposal procedures.

Visual Safety Workflows

The following diagrams illustrate key safety workflows for handling Hsd17B13-IN-96.
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Prepare to Handle
Hsd17B13-IN-96
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Caption: Personal Protective Equipment (PPE) Workflow for Hsd17B13-IN-96.
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Caption: Chemical Spill Response Workflow for Hsd17B13-IN-96.
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 To cite this document: BenchChem. [Personal protective equipment for handling Hsd17B13-
IN-96]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12367547#personal-protective-equipment-for-
handling-hsd17b13-in-96]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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